Cas no 2228642-98-4 (4-(3-chloro-2,6-difluorophenyl)-2-methylbutan-2-amine)

• Product Name: 4-(3-chloro-2,6-difluorophenyl)-2-methylbutan-2-amine
• CAS No: 2228642-98-4
• MF: C₁₁H₁₄ClF₂N
• MW: 233.68536901474
• CID: 6371031
• PubChem ID: 165850943
• Update Time: 2025-05-21

4-(3-chloro-2,6-difluorophenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2,6-difluorophenyl)-2-methylbutan-2-amine
• 2228642-98-4
• EN300-1976101

• Inchi： 1S/C11H14ClF2N/c1-11(2,15)6-5-7-9(13)4-3-8(12)10(7)14/h3-4H,5-6,15H2,1-2H3
• InChI Key： YMCZJSDEJWKLOK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)CCC(C)(C)N)F

Computed Properties

• Exact Mass: 233.0782835g/mol
• Monoisotopic Mass: 233.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 4-(3-chloro-2,6-difluorophenyl)-2-methylbutan-2-amine

4-(3-chloro-2,6-difluorophenyl)-2-methylbutan-2-amine (CAS No. 2228642-98-4)

4-(3-chloro-2,6-difluorophenyl)-2-methylbutan-2-amine is a versatile organic compound with the CAS registry number CAS No. 2228642-98-4. This compound has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals due to its unique structural properties and potential applications. The molecule consists of a substituted phenyl ring attached to a branched amine group, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the importance of 4-(3-chloro-2,6-difluorophenyl)-2-methylbutan-2-amine in drug discovery. Researchers have explored its role as a building block for developing novel antimicrobial agents and insecticides. The presence of chlorine and fluorine substituents on the aromatic ring enhances its electronic properties, making it an ideal candidate for modifying pharmacokinetic profiles in drug molecules.

In terms of synthesis, this compound is typically prepared through nucleophilic substitution reactions involving haloarenes and amines. The reaction conditions are optimized to ensure high yield and purity, which are critical for its use in downstream applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize the compound, ensuring its quality and consistency.

The structural uniqueness of 4-(3-chloro-2,6-difluorophenyl)- CAS No. 222864-amine lies in its ability to act as both a nucleophile and an electrophile under different reaction conditions. This dual functionality makes it a valuable tool in medicinal chemistry for designing molecules with complex architectures. For instance, it has been used in the synthesis of H1 histamine receptor antagonists, which are widely used in treating allergies and other inflammatory conditions.

Moreover, the compound has shown promise in agricultural applications. Its derivatives have been tested as potential pesticides due to their ability to disrupt key biochemical pathways in pests without significant toxicity to non-target species. This makes it a sustainable alternative to conventional pesticides, aligning with global efforts to promote eco-friendly agricultural practices.

From an environmental standpoint, understanding the fate and behavior of CAS No. 2-methylbutan-amine is crucial for assessing its impact on ecosystems. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This property is essential for ensuring its safe use in both industrial and agricultural settings.

In conclusion, 4-(3-chloro-difluorophenyl)-methylbutan-amine (CAS No. 98-4) stands out as a multifaceted compound with significant potential across various industries. Its structural versatility, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within pharmaceuticals and agrochemicals.